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Compound of Interest

Compound Name: Apramycin

Cat. No.: B1230331 Get Quote

Introduction

Apramycin is an aminoglycoside antibiotic effective against a range of Gram-negative and

some Gram-positive bacteria. It functions by binding to the bacterial 30S ribosomal subunit,

thereby inhibiting protein synthesis. In molecular biology and microbiology, apramycin is

frequently used as a selective agent to isolate and maintain bacterial strains carrying a

corresponding resistance gene, commonly the aac(3)-IV gene. The proper preparation of

apramycin-containing agar plates is critical for ensuring consistent and reliable selection of

resistant colonies. These application notes provide a detailed protocol for the preparation,

quality control, and storage of these plates.

Data Presentation: Apramycin Concentrations and
Storage
The following table summarizes the recommended concentrations and storage conditions for

apramycin stock solutions and agar plates. It is crucial to determine the optimal concentration

for a specific bacterial species and strain empirically.
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Parameter Recommendation Solvent/Medium Citations

Stock Solution

Concentration
50 - 100 mg/mL

Sterile Deionized

Water
[1]

Stock Solution

Storage

-20°C for up to 1

month-80°C for up to

6 months(Aliquot to

avoid freeze-thaw

cycles)

N/A [2]

Final Concentration in

Agar

Streptomyces sp.: 50

µg/mLE. coli (general

selection): 50 - 100

µg/mLE. coli (MIC

Range): MIC₅₀: 16

µg/mL; MIC₉₀: 64

µg/mL

LB Agar, Mueller-

Hinton Agar
[1][3][4]

Agar Plate Storage

4°C in sealed bags,

protected from light,

for up to 4 weeks.

N/A [5][6][7]

Experimental Protocols
Protocol 1: Preparation of Apramycin Stock Solution (50
mg/mL)
This protocol outlines the preparation of a 50 mg/mL apramycin stock solution, which can be

diluted into agar medium to achieve the desired final concentration.

Materials:

Apramycin sulfate powder

Sterile, nuclease-free deionized water

Sterile 15 mL or 50 mL conical tubes
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0.22 µm syringe filter

Sterile syringes

Sterile microcentrifuge tubes for aliquoting

Procedure:

Weighing: In a sterile environment, accurately weigh the required amount of apramycin
sulfate powder. For example, to prepare 10 mL of a 50 mg/mL solution, weigh 500 mg of the

powder.

Dissolving: Transfer the powder to a sterile conical tube. Add a portion of the sterile

deionized water (e.g., 8 mL), and vortex thoroughly until the powder is completely dissolved.

Volume Adjustment: Adjust the final volume to 10 mL with sterile deionized water.

Sterilization: Draw the solution into a sterile syringe. Attach a 0.22 µm syringe filter and push

the solution through the filter into a new sterile conical tube. Compounds dissolved in water

require filter sterilization as autoclaving can degrade the antibiotic.

Aliquoting and Storage: Dispense the sterile stock solution into smaller, single-use aliquots

(e.g., 1 mL) in sterile microcentrifuge tubes. Label each tube clearly with the name,

concentration, and date. Store the aliquots at -20°C for short-term use (up to 1 month) or at

-80°C for long-term storage (up to 6 months)[2].

Protocol 2: Preparation of Apramycin-Containing Agar
Plates (50 µg/mL)
This protocol describes the preparation of Luria-Bertani (LB) agar plates with a final apramycin
concentration of 50 µg/mL.

Materials:

LB Agar powder (or components: Tryptone, Yeast Extract, NaCl, Agar)[3]

Deionized water
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Autoclavable bottle or flask (at least twice the volume of the medium)

Stir plate and stir bar (optional)

Autoclave

Water bath set to 55°C

Sterile petri dishes (100 mm)

Apramycin stock solution (50 mg/mL)

Laminar flow hood or Bunsen burner for aseptic environment

Procedure:

Media Preparation:

For 1 Liter of LB agar, add 10 g Tryptone, 5 g Yeast Extract, 10 g NaCl, and 15 g Agar to 1

L of deionized water in an autoclavable bottle.

Alternatively, use a pre-mixed LB agar powder according to the manufacturer's

instructions[8].

Add a magnetic stir bar and mix until the components are suspended.

Sterilization: Loosely cap the bottle and cover the cap with aluminum foil. Sterilize the

medium by autoclaving at 121°C and 15 psi for 20 minutes[9].

Cooling the Agar: After autoclaving, place the bottle in a 55°C water bath. Allow the agar to

cool for at least 30-60 minutes. The bottle should be cool enough to hold comfortably in your

hand. This step is critical to prevent heat degradation of the apramycin[8].

Adding Apramycin:

Work in a sterile environment (laminar flow hood or near a Bunsen burner).
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To achieve a final concentration of 50 µg/mL in 1 L of agar, add 1 mL of the 50 mg/mL

apramycin stock solution. (Calculation: (50 µg/mL * 1000 mL) / 50,000 µg/mL = 1 mL).

Swirl the bottle gently but thoroughly to ensure the antibiotic is evenly distributed. Avoid

creating air bubbles.

Pouring the Plates:

Arrange sterile petri dishes on a level surface.

Pour approximately 20-25 mL of the apramycin-containing agar into each 100 mm plate.

If bubbles form, they can be removed by briefly passing the flame from a Bunsen burner

over the surface of the agar.

Solidification and Storage:

Leave the plates undisturbed to solidify at room temperature for about 1 hour.

Once solidified, invert the plates to prevent condensation from dripping onto the agar

surface.

Label the plates and store them in a sealed plastic bag at 4°C, protected from light[9].

Protocol 3: Quality Control of Apramycin Plates
To ensure the efficacy of the prepared plates, a quality control check is recommended.

Procedure:

Select Strains: Use a known apramycin-sensitive strain (e.g., E. coli ATCC 25922) and a

known apramycin-resistant strain containing the appropriate resistance marker.

Inoculation: Streak both strains onto a prepared apramycin-containing agar plate and a

control plate (without apramycin).

Incubation: Incubate the plates overnight at 37°C.

Verification:
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Control Plate: Both sensitive and resistant strains should grow.

Apramycin Plate: Only the resistant strain should show growth. The sensitive strain

should be completely inhibited.

The acceptable Minimum Inhibitory Concentration (MIC) for the quality control strain E.

coli ATCC 25922 is within the range of 4-8 µg/mL[4].

Visualized Workflow
The following diagram illustrates the logical workflow for the preparation of apramycin-

containing agar plates.
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Agar Media Preparation

Antibiotic Preparation

Plate Preparation

1. Prepare Agar Medium
(e.g., LB Agar)

2. Sterilize by Autoclaving
(121°C, 20 min)

3. Cool Agar to 50-60°C

4. Add Apramycin Stock
to Cooled Agar

A. Prepare Apramycin
Stock Solution

B. Filter-Sterilize
(0.22 µm filter)

5. Mix Gently

6. Pour Plates Aseptically

7. Solidify, Invert & Label

8. Store at 4°C

9. Quality Control
(Test with Control Strains)

Click to download full resolution via product page

Caption: Workflow for preparing apramycin agar plates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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